Cas no 94094-41-4 (Phenanthridine,3,8-dinitro-6-phenyl-, hydrochloride (1:1))

• Product Name: Phenanthridine,3,8-dinitro-6-phenyl-, hydrochloride (1:1)
• CAS No: 94094-41-4
• MF: C₁₉H₁₂ClN₃O₄
• MW: 381.769283294678
• CID: 808077
• PubChem ID: 44148655
• Update Time: 2025-04-19

Phenanthridine,3,8-dinitro-6-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenanthridine,3,8-dinitro-6-phenyl-, hydrochloride (1:1)
• 3,8-dinitro-6-phenylphenanthridin-5-ium,chloride
• 3,8-dinitro-6-phenylphenanthridinium chloride
• NS00092299
• 94094-41-4
• EINECS 302-142-1

• Inchi： 1S/C19H11N3O4.ClH/c23-21(24)13-6-8-15-16-9-7-14(22(25)26)11-18(16)20-19(17(15)10-13)12-4-2-1-3-5-12;/h1-11H;1H
• InChI Key： GBUAJSFEZBCPII-UHFFFAOYSA-N
• SMILES： [Cl-].[O-][N+](C1C=CC2C3C=CC(=CC=3[NH+]=C(C3C=CC=CC=3)C=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 381.052
• Monoisotopic Mass: 381.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C